Cas no 23450-18-2 (1-benzyl-2-bromobenzene)

1-benzyl-2-bromobenzene Properties

Names and Identifiers

• Benzene,1-bromo-2-(phenylmethyl)-
• 1-benzyl-2-bromobenzene
• 2-BROMODIPHENYLMETHANE
• 1-benzyl-2-bromo-benzene;2-BROMODIPHENYLMETHANE
• Benzene, 1-bromo-2-(phenylmethyl)-
• DTXSID90946105
• AKOS015998972
• Bromo(diphenyl)methane
• MFCD00079713
• SY062597
• X69C5VPG92
• UNII-X69C5VPG92
• PHENYL(O-BROMOPHENYL)METHANE
• UN1770
• FT-0638324
• J-015111
• 23450-18-2
• A816725
• Diphenylmethyl bromide [UN1770] [Corrosive]
• SCHEMBL423302
• UNII-LS6ZRZ2QNN
• 1-Bromo-2-(phenylmethyl)benzene
• Benzene, bromo(phenylmethyl)-
• AS-36554
• CS-W004133
• Diphenylmethyl bromide, solid (DOT)
• YAA45018
• EINECS 212-279-8
• DLCYFIIONMLNAJ-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00079713
• InChIKey： DLCYFIIONMLNAJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H11Br/c14-13-9-5-4-8-12(13)10-11-6-2-1-3-7-11/h1-9H,10H2
• SMILES： C1=CC=C(C=C1)CC2=CC=CC=C2Br

Computed Properties

• Exact Mass: 246.00400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 246.004
• Heavy Atom Count: 14
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 4.03990
• PSA: 0.00000
• Boiling Point: 109 °C
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 140.9±13.7 °C
• Color/Form: Pale-yellow to Yellow-brown Liquid
• Solubility: Not determined
• Density: 1.34

1-benzyl-2-bromobenzene Security Information

• Safety Term：R26;R36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H301;H413
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature
• Risk Phrases： 36/37/38
• Signal Word：Danger
• HazardClass：IRRITANT

1-benzyl-2-bromobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%